3-Methyl-2-(toluene-4-sulfonylamino)-butyric acid methyl ester

• IUPAC Name: methyl 3-methyl-2-[(4-methylphenyl)sulfonylamino]butanoate
• InChI: InChI=1S/C13H19NO4S/c1-9(2)12(13(15)18-4)14-19(16,17)11-7-5-10(3)6-8-11/h5-9,12,14H,1-4H3
• InChI Key: BHWRUJAUYLKEGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(C(C)C)C(=O)OC
• Molecular Formula: C13H19NO4S
• Molecular Weight: 285.36 g/mol

Description

The compound “3-Methyl-2-(toluene-4-sulfonylamino)-butyric acid methyl ester” appears to contain several functional groups, including a toluene sulfonyl group, an amino group, a carboxylic acid ester group, and a methyl group. These functional groups could potentially participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the toluene sulfonyl group, amino group, and ester group would likely have significant effects on the compound’s overall structure and properties.

Chemical Reactions Analysis

The compound could potentially participate in a variety of chemical reactions, depending on the conditions. For example, the amino group might participate in reactions with acids or electrophiles, while the ester group could undergo reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the polar sulfonyl and ester groups could affect the compound’s solubility, while the aromatic toluene group could influence its stability.

Scientific Research Applications

Electrophilic Aromatic Substitution

The compound’s aromatic ring structure makes it amenable to electrophilic substitution reactions. Specifically, the nitronium ion ($\\ce{NO2+}$ceNO2+) serves as an active nitrating agent in nitric acid-sulfuric acid mixtures. . These substituted derivatives find applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Anti-Inflammatory Properties

. The presence of the sulfonyl group suggests potential anti-inflammatory effects, although further research is needed to explore this aspect comprehensively.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.